Pyroxamine Maleate

• CAS RN: 5560-75-8
• Molecular Formula: C22H24ClNO5
• Molecular Weight: 417.9 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;3-[(4-chlorophenyl)-phenylmethoxy]-1-methylpyrrolidine
• InChI: InChI=1S/C18H20ClNO.C4H4O4/c1-20-12-11-17(13-20)21-18(14-5-3-2-4-6-14)15-7-9-16(19)10-8-15;5-3(6)1-2-4(7)8/h2-10,17-18H,11-13H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key: SIVIYOJJUYSAGX-BTJKTKAUSA-N
• Isomeric SMILES: CN1CCC(C1)OC(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.C(=C\C(=O)O)\C(=O)O
• SMILES: CN1CCC(C1)OC(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.C(=CC(=O)O)C(=O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Pyroxamine maleate

Description

Pyroxamine maleate, also known as pyrilamine maleate, is a first-generation antihistamine. It is primarily used to treat allergic reactions by targeting the histamine H1 receptor. This compound is often found in over-the-counter medications for allergies, colds, and pruritic skin disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions: Pyroxamine maleate is synthesized through a multi-step process involving the reaction of 4-methoxybenzyl chloride with N,N-dimethyl-1,2-ethanediamine to form N-(4-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine. This intermediate is then reacted with 2-chloropyridine to yield pyroxamine. Finally, pyroxamine is reacted with maleic acid to form this compound .

Industrial Production Methods: In industrial settings, the synthesis of this compound involves large-scale reactions under controlled conditions to ensure high yield and purity. The process typically includes:

Reaction Vessels: Stainless steel reactors with temperature and pressure control.

Purification: Crystallization and filtration techniques to isolate the final product.

Quality Control: Analytical methods such as high-performance liquid chromatography (HPLC) to ensure the purity and potency of the compound

Chemical Reactions Analysis

Types of Reactions: Pyroxamine maleate undergoes various chemical reactions, including:

Oxidation: Pyroxamine can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert pyroxamine to its amine derivatives.

Substitution: Pyroxamine can undergo nucleophilic substitution reactions, particularly at the pyridine ring

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or peracids under mild conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide

Major Products:

Oxidation: N-oxides of pyroxamine.

Reduction: Amine derivatives.

Substitution: Alkylated or acylated pyroxamine derivatives

Scientific Research Applications

Pyroxamine maleate has a wide range of scientific research applications:

Chemistry: Used as a reference standard in analytical chemistry for the development of chromatographic methods.

Biology: Studied for its effects on histamine receptors and its role in allergic reactions.

Medicine: Investigated for its potential use in treating allergic rhinitis, urticaria, and other histamine-mediated conditions.

Industry: Utilized in the formulation of over-the-counter medications for allergies and colds

Mechanism of Action

Pyroxamine maleate acts as an inverse agonist at the histamine H1 receptor. By binding to this receptor, it stabilizes the inactive form and prevents histamine from exerting its effects. This results in the reduction of symptoms such as itching, redness, and swelling associated with allergic reactions .

Similar Compounds:

Chloropyramine: Similar structure but contains a chlorine atom instead of a methoxy group.

Diphenhydramine: Another first-generation antihistamine with a different chemical structure but similar pharmacological effects.

Promethazine: A first-generation antihistamine with additional antiemetic properties

Uniqueness: this compound is unique due to its high selectivity for the histamine H1 receptor and its relatively low anticholinergic activity compared to other first-generation antihistamines .